Cas no 1235960-36-7 ((R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine)

• Product Name: (R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine
• CAS No: 1235960-36-7
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• MDL: MFCD16038111
• CID: 2128199
• PubChem ID: 40480475
• Update Time: 2024-11-02

(R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(1H-Benzimidazol-2-yl)-3-methylbutylamine
• zlchem 858
• ZLD0319
• (R)-1-(1H-Benzoimidazol-2-yl)-3-methyl-butylamine
• (1R)-1-(1H-benzimidazol-2-yl)-3-methylbutan-1-amine
• (R)-1-(1H-Benzo[d]imidazol-2-yl)-3-methylbutan-1-amine
• DTXSID70654453
• (R)-(+)-2-(alpha-(i-Butyl)methanamine)-1H-benzimidazole; 98% (R)-i-Bu-BIMAH
• SCHEMBL14820674
• MFCD16038111
• 1235960-36-7
• DB-019681

• MDL： MFCD16038111
• Inchi： 1S/C12H17N3/c1-8(2)7-9(13)12-14-10-5-3-4-6-11(10)15-12/h3-6,8-9H,7,13H2,1-2H3,(H,14,15)/t9-/m1/s1
• InChI Key： NZXOCEISVOCBCD-SECBINFHSA-N
• SMILES： N1C2C=CC=CC=2N=C1[C@@H](CC(C)C)N

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7

Experimental Properties

• Melting Point: 92-94°C
• Sensitiveness: air sensitive
• Specific Rotation: +0.8° (c 1.0, CHCl3)